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Compound of Interest

Compound Name: Rubidium perchlorate

Cat. No.: B083219 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Rubidium Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of rubidium perchlorate (RbClO₄). It is intended to be a valuable resource for

professionals in research and development who require detailed information on this inorganic

compound. The guide includes a summary of quantitative data, detailed experimental protocols

for property determination, and visual representations of key processes and workflows.

Core Physicochemical Properties
Rubidium perchlorate is a white, crystalline solid.[1] It is an oxidizing agent, a characteristic

common to all perchlorates.[2] The following table summarizes its key physicochemical

properties.
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Property Value

Molecular Formula RbClO₄[3][4][5]

Molecular Weight 184.92 g/mol [3][5]

Appearance White crystalline solid[1][6]

Density
2.878 g/cm³ (below 279 °C) 2.71 g/cm³ (above

279 °C)[2]

Melting Point 281 °C (554 K)[2][4]

Boiling Point 600 °C (873 K) (decomposes)[2][4]

Solubility in Water See Table 2 below[2]

Crystal Structure
Orthorhombic (below 279 °C) Cubic (above 279

°C)[2]

Lattice Constants
Orthorhombic: a = 0.927 nm, b = 0.581 nm, c =

0.753 nm[2] Cubic: a = 0.770 nm[2]

Thermal Decomposition
Decomposes into Rubidium Chloride (RbCl) and

Oxygen (O₂) upon heating.[2]

Table 2: Solubility of Rubidium Perchlorate in Water[2]
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Temperature (°C) Solubility ( g/100 mL)

0 0.5

8.5 0.65

14 0.72

20 1.09

25 1.3

50 3.42

70 6.72

99 17.39

Experimental Protocols
This section details the methodologies for key experiments related to the synthesis and

characterization of rubidium perchlorate.

Synthesis of Rubidium Perchlorate via Thermal
Decomposition of Rubidium Chlorate
Rubidium perchlorate can be synthesized through the controlled thermal decomposition of

rubidium chlorate. This process results in a disproportionation reaction.[7]

Materials:

Rubidium chlorate (RbClO₃), high purity[7]

Quartz or porcelain crucible[7]

Tube furnace with a programmable temperature controller[7]

Gas outlet to safely vent oxygen[7]

Procedure:
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Accurately weigh a known quantity of dry rubidium chlorate and place it into the crucible.[7]

Position the crucible in the center of the tube furnace.[7]

Ensure the furnace is equipped with a gas outlet to manage the oxygen gas produced during

the reaction.[7]

Gradually heat the furnace at a controlled rate of 5-10°C per minute. The decomposition of

rubidium chlorate initiates at temperatures exceeding 480°C.[7]

Maintain the temperature to ensure the complete decomposition of the rubidium chlorate.

The reaction is complete when the evolution of oxygen ceases.[7]

The governing chemical equation for this reaction is: 2 RbClO₃(s) → RbClO₄(s) + RbCl(s) +

O₂(g).[7]

After the furnace has cooled to room temperature, the solid mixture of rubidium perchlorate
and rubidium chloride can be retrieved.[7]

Separation of rubidium perchlorate from rubidium chloride can be achieved through

fractional crystallization, leveraging the different solubilities of the two salts in water at

various temperatures.[7]

Safety Precautions:

Rubidium chlorate is a potent oxidizing agent. Avoid contact with organic materials,

flammable substances, and reducing agents.[7]

The thermal decomposition process generates oxygen gas, which can heighten the risk of

fire. Ensure the procedure is conducted in a well-ventilated area.[7]

Always wear appropriate personal protective equipment (PPE), including safety goggles,

heat-resistant gloves, and a laboratory coat.[7]

Determination of Aqueous Solubility
The following protocol outlines a general method for determining the solubility of an inorganic

salt like rubidium perchlorate in water as a function of temperature.[8]
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Materials:

Rubidium perchlorate

Distilled water

Large test tube (e.g., 25 x 250-mm) with a 2-hole rubber stopper[8]

Thermometer

Stirring rod (glass or wire)[8]

Hot water bath setup[8]

Buret for accurate water volume dispensing

Procedure:

Accurately weigh a known mass of rubidium perchlorate and transfer it to the test tube.

Add a precise volume of distilled water to the test tube.

Heat the solution in the hot water bath while continuously stirring until all the salt has

completely dissolved.[8]

Remove the test tube from the hot water bath and allow it to cool while continuing to stir.[8]

Carefully observe the solution and record the temperature at which the first crystals of the

salt appear. This is the saturation temperature for that specific concentration.[8]

Add a small, known volume of distilled water (e.g., 0.50 mL) to the test tube.[8]

Repeat steps 3-5 to determine the new saturation temperature for the diluted solution.[8]

Continue this process for several dilutions to obtain a range of solubility data points at

different temperatures.

Calculate the solubility for each data point in grams of salt per 100 mL of water.[8]
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Plot the solubility (y-axis) against the temperature (x-axis) to construct a solubility curve.[8][9]

Crystal Structure Determination by X-ray Diffraction
(XRD)
X-ray diffraction is a fundamental technique for determining the atomic and molecular structure

of a crystalline material like rubidium perchlorate.[10][11]

Principle: A beam of monochromatic X-rays is directed at a crystal. The atoms in the crystal

lattice diffract the X-rays in a pattern of specific directions. By measuring the angles and

intensities of these diffracted beams, a three-dimensional model of the electron density within

the crystal can be generated, revealing the arrangement of atoms.[11][12]

General Protocol:

Crystal Preparation: A single crystal of rubidium perchlorate of sufficient size (typically >0.1

mm in all dimensions), purity, and structural integrity is required.[11]

Data Collection:

The crystal is mounted and placed in an intense, monochromatic X-ray beam.[11]

The crystal is rotated, and a series of two-dimensional diffraction patterns are recorded at

different orientations using a detector like a CCD image sensor.[11]

Data Processing:

The recorded diffraction patterns are processed to determine the dimensions of the unit

cell and the symmetry of the crystal (space group).[11]

The intensities of the diffracted spots are measured and used to calculate the structure

factors.

Structure Solution and Refinement:

The processed data is used to generate an initial model of the crystal structure.
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This model is then refined to achieve the best possible fit with the experimental diffraction

data, resulting in a detailed three-dimensional structure.[13]

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key processes related to

rubidium perchlorate.
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Thermal Decomposition of Rubidium Perchlorate

Rubidium Perchlorate (RbClO₄)
(Solid)

Heat (600 °C)

Rubidium Chloride (RbCl)
(Solid)

Oxygen (O₂)
(Gas)
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Experimental Workflow for Solubility Determination

Preparation

Measurement Cycle

Analysis

Weigh known mass
of RbClO₄

Add known volume
of distilled water

Heat until all
salt dissolves

Cool and observe
crystallization

Record saturation
temperature

Add known volume
of water

Calculate solubility
(g/100 mL)

Repeat cycle

Plot solubility vs.
temperature
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Logical Workflow for Synthesis of Rubidium Perchlorate

Start: Rubidium Chlorate (RbClO₃)

Thermal Decomposition
(>480 °C)

Mixture of RbClO₄

and RbCl

Fractional Crystallization

Pure Rubidium Perchlorate (RbClO₄) Rubidium Chloride (RbCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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